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Compound of Interest

Compound Name: 5-OxoETE methyl ester

Cat. No.: B3026266 Get Quote

Essential Safety and Handling Guide for 5-
OxoETE Methyl Ester
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 5-OxoETE methyl ester in a laboratory setting. The information is

targeted towards researchers, scientists, and professionals in drug development to ensure safe

handling and maintain a secure research environment.

Quantitative Data Summary
For safe and effective use, it is crucial to be aware of the physical and chemical properties of 5-
OxoETE methyl ester. The following table summarizes the available quantitative data for this

compound.
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Property Value Source

Formal Name

5-oxo-6E,8Z,11Z,14Z-

eicosatetraenoic acid, methyl

ester

[1]

CAS Number 74785-00-5 [1]

Molecular Formula C₂₁H₃₂O₃ [1]

Molecular Weight 332.5 g/mol [1]

Formulation A solution in ethanol [1]

Purity ≥95% [1]

λmax 280 nm [1]

Storage Temperature -20°C [1]

Stability ≥ 2 years (at -20°C) [1]

Personal Protective Equipment (PPE)
When handling 5-OxoETE methyl ester, adherence to standard laboratory safety protocols is

paramount to minimize exposure and ensure personal safety. The following personal protective

equipment is required.

Eye Protection: Chemical safety goggles or glasses with side shields are mandatory to

protect against splashes.[2][3]

Hand Protection: Chemical-resistant gloves, such as nitrile gloves, are required to prevent

skin contact.[2][4] If direct contact occurs, gloves should be removed and replaced

immediately, followed by hand washing.

Body Protection: A standard laboratory coat must be worn to protect skin and personal

clothing from contamination.[2][5]

Respiratory Protection: While not generally required for small quantities in a well-ventilated

area, a fume hood should be used when handling larger volumes or if there is a risk of

generating aerosols.
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Operational and Disposal Plans
Proper handling and disposal of 5-OxoETE methyl ester are critical for maintaining a safe and

compliant laboratory environment. The following procedural guidance outlines the key steps

from receipt to disposal.

Receiving and Storage:

Upon receipt, visually inspect the container for any damage or leaks.

Store the container upright in a designated, well-ventilated, and cool area at -20°C.[1]

Keep away from heat, sparks, and open flames.[6]

Handling and Preparation of Solutions:

All handling of 5-OxoETE methyl ester should be conducted in a well-ventilated laboratory,

preferably within a chemical fume hood to minimize inhalation exposure.

Before handling, ensure that an eyewash station and safety shower are readily accessible.[6]

Allow the vial to warm to room temperature before opening to avoid condensation.

When preparing solutions, use the appropriate solvent as indicated by the supplier (e.g.,

ethanol).

Accidental Release Measures:

In the event of a small spill, absorb the material with an inert absorbent material (e.g.,

vermiculite, sand, or earth).

Place the contaminated material into a sealed, labeled container for chemical waste

disposal.[6]

Ventilate the area of the spill.

For larger spills, evacuate the area and contact the appropriate environmental health and

safety office.
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First Aid Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[6]

Skin Contact: In case of contact, immediately wash skin with soap and plenty of water.[7]

Remove contaminated clothing. If irritation develops, seek medical attention.

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.[7]

Ingestion: Do not induce vomiting. Wash out mouth with water. Never give anything by mouth

to an unconscious person. Seek medical attention.[7]

Disposal Plan:

All waste materials, including empty containers, unused product, and contaminated

absorbent materials, must be disposed of as hazardous chemical waste.

Follow all federal, state, and local regulations for hazardous waste disposal.[7][8]

Do not dispose of down the drain or in regular trash.[8]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 5-OxoETE methyl ester in
a laboratory setting.
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Caption: Workflow for Safe Handling of 5-OxoETE Methyl Ester.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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